Cas no 1240568-17-5 ((Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride)

• Product Name: (Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride
• CAS No: 1240568-17-5
• MF: C₁₀H₁₈Cl₂N₂
• MW: 237.169320583344
• MDL: MFCD16810489
• CID: 4690180
• Update Time: 2025-10-29

(Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (butan-2-yl)[(pyridin-4-yl)methyl]amine dihydrochloride
• (Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride

• MDL： MFCD16810489
• Inchi： 1S/C10H16N2.2ClH/c1-3-9(2)12-8-10-4-6-11-7-5-10;;/h4-7,9,12H,3,8H2,1-2H3;2*1H
• InChI Key： DAIMEMMOGGKSRK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC1C=CN=CC=1)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 108
• Topological Polar Surface Area: 24.9

(Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride

Introduction to (Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride (CAS No. 1240568-17-5)

(Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride (CAS No. 1240568-17-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BPMAD, is a derivative of amines and pyridine, and its unique structure offers a range of potential applications in drug development and therapeutic interventions.

The chemical structure of (Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride consists of a butyl group attached to an amine, which is further linked to a pyridine ring through a methyl group. The presence of the dihydrochloride salt form ensures its stability and solubility in aqueous solutions, making it suitable for various biochemical and pharmacological studies.

Recent research has highlighted the potential of (Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride in several therapeutic areas. One notable application is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for neurological disorders, cardiovascular diseases, and metabolic conditions. Studies have shown that this compound can modulate the activity of specific GPCRs, potentially leading to novel treatments for conditions such as Parkinson's disease and hypertension.

In addition to its role in receptor modulation, (Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. These findings suggest that BPMAD could be a valuable candidate for developing anti-inflammatory drugs with fewer side effects compared to current treatments.

The pharmacokinetic properties of (Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration in clinical settings. Additionally, its low toxicity and high stability contribute to its safety profile, which is crucial for drug development.

Clinical trials are currently underway to evaluate the efficacy and safety of (Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride in various therapeutic applications. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more comprehensive data on the compound's potential as a therapeutic agent.

Furthermore, the synthetic methods for producing (Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride have been optimized to ensure high yields and purity. This has facilitated its large-scale production for both research and commercial purposes. The availability of this compound in high purity is essential for conducting rigorous scientific studies and ensuring the reliability of experimental results.

In conclusion, (Butan-2-yl)(pyridin-4-ylmethyl)amine dihydrochloride (CAS No. 1240568-17-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for developing novel therapies. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and improving patient outcomes.